Cas no 42151-56-4 (Benzenemethanol, a-[(1R)-1-(dimethylamino)ethyl]-,(aS)-)

• Product Name: Benzenemethanol, a-[(1R)-1-(dimethylamino)ethyl]-,(aS)-
• CAS No: 42151-56-4
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 332801
• PubChem ID: 102023
• Update Time: 2025-04-19

Benzenemethanol, a-[(1R)-1-(dimethylamino)ethyl]-,(aS)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-[(1R)-1-(dimethylamino)ethyl]-,(aS)-
• (1S,2R)-(+)-N-Methylephedrine
• Benzenemethanol, α-[1-(dimethylamino)ethyl]-, [S-(R*,S*)]-
• L-(+)-erythro-N-methylephedrine
• S,R-(+)-N-Methylephedrine
• Methylephedrine
• (1S,2R)-(+)-N-Methylephedrine, 99%
• Methylephedrine, D-
• R,S-(-)-N-methylephedrine
• N-Methylephedrine D-form [MI]
• Q27291941
• D-N-Methylephedrine
• (1S,2R)-N-Methylephedrine
• VP306Z33KI
• (+)-Methylephedrine
• FMCGSUUBYTWNDP-MWLCHTKSSA-N
• UNII-VP306Z33KI
• 1201-56-5
• AKOS025405530
• BENZENEMETHANOL, .ALPHA.-((1R)-1-(DIMETHYLAMINO)ETHYL)-, (.ALPHA.S)-
• 42151-56-4
• (+)-N-Methylephedrine
• Benzenemethanol, alpha-((1R)-1-(dimethylamino)ethyl)-, (alphaS)-
• N-METHYLEPHEDRINE, D-
• (1S,2R)-2-Dimethylamino-1-phenylpropanol
• (1S,2R)-2-(dimethylamino)-1-phenylpropan-1-ol
• J-500060
• Methylephedrine, (+)-
• DTXSID20962313
• SCHEMBL2712293
• DTXSID701021165

• Inchi： 1S/C11H17NO/c1-9(12(2)3)11(13)10-7-5-4-6-8-10/h4-9,11,13H,1-3H3/t9-,11-/m1/s1
• InChI Key： FMCGSUUBYTWNDP-MWLCHTKSSA-N
• SMILES： O[C@@H](C1C=CC=CC=1)[C@@H](C)N(C)C

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 24.

Experimental Properties

• Color/Form: Not available
• Density: 1.0020 (rough estimate)
• Melting Point: 87-90 °C(lit.)
• Boiling Point: 311.8°C (rough estimate)
• Refractive Index: 1.5320 (estimate)
• PSA: 23.47
• Solubility: Not available

Benzenemethanol, a-[(1R)-1-(dimethylamino)ethyl]-,(aS)- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Risk Phrases：R36/37/38